Cas no 69582-93-0 (1-Isoquinolineacetic acid,methylester)

• Product Name: 1-Isoquinolineacetic acid,methylester
• CAS No: 69582-93-0
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD13194757
• CID: 58991
• PubChem ID: 41645
• Update Time: 2025-06-26

1-Isoquinolineacetic acid,methylester Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolineacetic acid, methyl ester
• methyl 2-isoquinolin-1-ylacetate
• isoquinolin-1-yl-acetic acid methyl ester
• methyl 1-isoquinolineacetate
• methyl 1-isoquinolylacetate
• METHYL 2-(ISOQUINOLIN-1-YL)ACETATE
• methyl isoquinoline-1-acetate
• Methyl-1-isochinolylacetat
• DTXSID30275441
• 69582-93-0
• 1-Isoquinolineacetic acid methyl ester
• SCHEMBL19586249
• AKOS015851523
• MFCD13194757
• BS-50622
• FT-0747778
• CS-0150703
• METHYL2-(ISOQUINOLIN-1-YL)ACETATE
• methoxycarbonylmethylisoquinoline
• DB-000602
• 1-Isoquinolineacetic acid,methylester

• MDL： MFCD13194757
• Inchi： 1S/C12H11NO2/c1-15-12(14)8-11-10-5-3-2-4-9(10)6-7-13-11/h2-7H,8H2,1H3
• InChI Key： OGVLKYKVZIKHLK-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C2C=CC=CC=2C=CN=1)=O

Computed Properties

• Exact Mass: 201.07900
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.186
• Melting Point: 47-48 ºC
• Boiling Point: 328 °C at 760 mmHg
• Flash Point: 328 °C at 760 mmHg
• Refractive Index: 1.601
• PSA: 39.19000
• LogP: 1.95030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1-Isoquinolineacetic acid,methylester

1-Isoquinolineacetic acid, methylester (CAS No. 69582-93-0): A Comprehensive Overview in Modern Chemical Biology

The compound 1-Isoquinolineacetic acid, methylester, identified by its unique CAS No. 69582-93-0, represents a fascinating molecule with significant implications in the realm of chemical biology and pharmaceutical research. This heterocyclic ester, derived from isoquinoline, has garnered attention due to its structural versatility and potential biological activities. The isoquinoline core is a well-known scaffold in medicinal chemistry, often associated with compounds exhibiting pharmacological properties ranging from antimicrobial to anticancer effects.

In recent years, the exploration of 1-Isoquinolineacetic acid, methylester has been extended into novel therapeutic avenues, particularly in the context of targeted drug delivery systems and enzyme inhibition. The ester functionality not only modulates the solubility and bioavailability of the compound but also opens up possibilities for further chemical modifications, enabling the design of more sophisticated derivatives with tailored properties.

One of the most compelling aspects of this compound is its role as a precursor in synthesizing more complex bioactive molecules. Researchers have leveraged its reactive sites to develop inhibitors of key enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, studies have highlighted its potential in modulating the activity of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management.

The pharmacological profile of 1-Isoquinolineacetic acid, methylester has been further investigated through computational modeling and high-throughput screening techniques. These approaches have revealed promising interactions with biological targets, suggesting its utility in developing novel therapeutic agents. The compound’s ability to cross cell membranes efficiently makes it an attractive candidate for drug design, particularly for applications requiring intracellular action.

Recent advancements in synthetic methodologies have also contributed to a deeper understanding of this molecule’s chemistry. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic esterifications have enabled the efficient synthesis of structurally diverse derivatives. These modifications have not only expanded the chemical space but also provided insights into structure-activity relationships (SAR), guiding the optimization process towards more potent and selective bioactive molecules.

Moreover, the application of 1-Isoquinolineacetic acid, methylester extends beyond traditional pharmaceuticals into agrochemicals and material science. Its heterocyclic structure serves as a versatile building block for designing novel pesticides and organic semiconductors. The ester group allows for easy functionalization, enabling the creation of compounds with specific binding affinities or electronic properties.

In conclusion, 1-Isoquinolineacetic acid, methylester (CAS No. 69582-93-0) stands out as a multifaceted compound with broad applications in chemical biology and beyond. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop innovative therapeutic strategies. As scientific understanding progresses, it is anticipated that new derivatives and applications will continue to emerge, further solidifying its importance in both academic research and industrial development.